Cas no 2384684-88-0 (3-Chloro-2-ethoxy-4-methoxybenzaldehyde)

• Product Name: 3-Chloro-2-ethoxy-4-methoxybenzaldehyde
• CAS No: 2384684-88-0
• MF: C₁₀H₁₁ClO₃
• MW: 214.65
• CID: 5083887
• Update Time: 2025-06-14

3-Chloro-2-ethoxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-4-methoxybenzaldehyde

• Inchi： 1S/C10H11ClO3/c1-3-14-10-7(6-12)4-5-8(13-2)9(10)11/h4-6H,3H2,1-2H3
• InChI Key： HFDARPUOPGLSQV-UHFFFAOYSA-N
• SMILES： C1(=C(Cl)C(=C(C=C1)C=O)OCC)OC

Additional information on 3-Chloro-2-ethoxy-4-methoxybenzaldehyde

Recent Advances in the Study of 3-Chloro-2-ethoxy-4-methoxybenzaldehyde (CAS: 2384684-88-0)

3-Chloro-2-ethoxy-4-methoxybenzaldehyde (CAS: 2384684-88-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its biological activities, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 3-Chloro-2-ethoxy-4-methoxybenzaldehyde, with researchers employing advanced chemical methodologies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study emphasized the importance of the compound's chloro and methoxy functional groups in facilitating subsequent derivatization, which is crucial for the development of new bioactive molecules.

In addition to its synthetic utility, 3-Chloro-2-ethoxy-4-methoxybenzaldehyde has shown promising biological activities in preclinical studies. Research conducted by a team at the University of Cambridge demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it was found to inhibit the activity of cyclooxygenase-2 (COX-2) with an IC50 value of 12.5 µM, suggesting its potential as a lead compound for the development of anti-inflammatory agents. These findings were published in the European Journal of Pharmacology in early 2024.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific protein targets. A recent study utilizing molecular docking simulations and X-ray crystallography identified the binding site of 3-Chloro-2-ethoxy-4-methoxybenzaldehyde on the COX-2 enzyme, providing valuable insights into its inhibitory activity. This structural information is expected to guide the design of more potent and selective analogs, as highlighted in a 2024 article in Bioorganic & Medicinal Chemistry Letters.

The potential therapeutic applications of 3-Chloro-2-ethoxy-4-methoxybenzaldehyde extend beyond anti-inflammatory activity. Preliminary studies have explored its use in oncology, with some evidence suggesting that it may exhibit cytotoxic effects against certain cancer cell lines. For instance, a 2023 study in Cancer Research reported that the compound induced apoptosis in human breast cancer cells (MCF-7) at concentrations of 50 µM, although further research is needed to elucidate its precise mechanism and evaluate its efficacy in vivo.

Despite these promising findings, challenges remain in the development of 3-Chloro-2-ethoxy-4-methoxybenzaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Recent efforts have focused on modifying the compound's structure to enhance its drug-like properties, as discussed in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, 3-Chloro-2-ethoxy-4-methoxybenzaldehyde (CAS: 2384684-88-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing studies aim to optimize its synthetic routes, elucidate its mechanisms of action, and explore its therapeutic potential across various disease areas. As research progresses, this compound may pave the way for the development of novel bioactive molecules with significant clinical applications.